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Compound of Interest

Compound Name: beta-Citraurin
CAS No.: 650-69-1
Cat. No.: B162417
Get Quote
. J

Application Note:

-Citraurin as a Potential Nutraceutical Ingredient -Citraurin from Citrus Peels

Executive Summary & Scientific Significance
-Citraurin (3-hydroxy-8’-apo-

-caroten-8'’-al) is a C30 apocarotenoid pigment responsible for the intense reddish-orange
coloration in the flavedo (peel) of specific citrus cultivars, notably Satsuma mandarin (Citrus
unshiu) and Huyou (Citrus changshanensis). Unlike the ubiquitous C40 carotenoids (e.g.,

-carotene, lycopene),

-citraurin is a cleavage product formed by the enzymatic action of Carotenoid Cleavage
Dioxygenase 4 (CCD4) on

-cryptoxanthin or zeaxanthin.[1]

Why Focus on

-Citraurin?
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» Bioavailability Potential: As a shorter-chain apocarotenoid (C30),

-citraurin exhibits distinct polarity and solubility profiles compared to C40 parent carotenoids,
potentially offering superior bioavailability and cellular uptake kinetics.

e Emerging Therapeutic Value: Structurally homologous to

-apo-8'-carotenal, it is hypothesized to share potent antioxidant and anti-inflammatory
properties, acting as an electrophile that may modulate the Nrf2/Keapl pathway.

e Sourcing Efficiency: It allows for the valorization of citrus processing waste (peels), aligning
with sustainable "green chemistry" extraction practices.

Biosynthesis & Chemical Identity

Understanding the origin of

-citraurin is critical for optimizing extraction yields. It is not constitutively present in all citrus but
accumulates during the color-break stage of ripening, strictly regulated by temperature.

Biosynthetic Pathway:
-Cryptoxanthin (C40)
-Citraurin (C30) +
-lonone (C10)

o Critical Factor: Accumulation is favored at cooler temperatures (approx. 15°C).[2]
Temperatures

during fruit storage significantly inhibit CCD4b1 expression and

-citraurin accumulation.[2]

Protocol A: Extraction & Purification

Objective: Isolate high-purity

-citraurin from Citrus reticulata (Satsuma) or Citrus changshanensis (Huyou) peels.
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Expert Insight: Standard carotenoid protocols (pure hexane) often fail to efficiently recover
polar apocarotenoids. This protocol uses a ternary solvent system optimized for C30 aldehyde
recovery.

Reagents & Materials

e Source Material: Freeze-dried citrus flavedo (peel), ground to fine powder (<500 pm).
o Extraction Solvent: Hexane : Ethyl Ether : Isopropyl Alcohol (7:3:1 viviv).
e Saponification: 10% Methanolic KOH.

» Stationary Phase: Silica gel 60 (0.063—0.200 mm).

Step-by-Step Methodology

e Pre-Treatment: Weigh 10 g of freeze-dried powder.
o Note: Avoid heat drying; thermal degradation of apocarotenoids occurs >40°C.

o Extraction:

o

Add 100 mL of Extraction Solvent to the powder.

o

Sonicate for 15 minutes at 4°C (ice bath) to prevent isomerization.

[¢]

Centrifuge at 4,000

g for 10 min. Collect the colored supernatant.

[¢]

Repeat extraction 3x until the residue is colorless.

» Saponification (Critical Step):

o

Combine supernatants and evaporate to dryness under nitrogen.

[¢]

Resuspend in 20 mL diethyl ether + 20 mL 10% methanolic KOH.

[¢]

Incubate in the dark at Room Temperature (RT) for 1 hour.
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o Why? This removes chlorophylls and hydrolyzes esterified carotenoids, simplifying
purification.

 Partitioning:
o Transfer to a separatory funnel. Add 50 mL NaCl saturated water.
o Wash with water 3x to remove alkali. Collect the organic (upper) phase.
o Dry over anhydrous
and evaporate to dryness.
 Purification (Column Chromatography):

Dissolve residue in minimum hexane.

o

o Load onto Silica gel column.
o Elute with Hexane:Acetone gradient (starting 95:5

80:20).
o -Citraurin Fraction: Typically elutes as a distinct reddish band after

-carotene (yellow/orange) and before xanthophylls.

Protocol B: Analytical Characterization (HPLC-DAD-
MS)

Objective: Quantify

-citraurin and validate purity.

Expert Insight: A C30 polymeric column is mandatory. C18 columns often fail to resolve

-citraurin from its cis-isomers or structurally similar

-apo-8'-carotenal.
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Instrument Parameters

e Column: YMC Carotenoid C30 (250

4.6 mm, 5 pum).

» Mobile Phase:
o A: Methanol:MTBE:Water (81:15:4 v/viv).
o B: Methanol:MTBE:Water (6:90:4 v/v/v).
» Gradient: 0-100% B over 45 minutes.
e Flow Rate: 1.0 mL/min.
e Detection: PDA @ 450 nm (general) and 472 nm (

-citraurin

).

o MS Settings: APCI (Atmospheric Pressure Chemical lonization) in positive mode. Look for
at m/z 417.3.

Data Interpretation Table:

Retention Time Molecular lon (

Compound

(approx) (nm) |
-Carotene 25-28 min 450, 478 537
-Cryptoxanthin 18-20 min 449, 476 553
-Citraurin 12-15 min 452, 472 417

14-16 min 457, 480 417

-Apo-8'-carotenal
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Note:

-citraurin and

-apo-8'-carotenal are isomers. Retention time confirmation with authentic standards is required.

Functional Validation: Bioactivity Protocols

As direct data on

-citraurin is emerging, these protocols serve as the standard validation pipeline for researchers
to establish its nutraceutical profile, grounded in the known activity of its precursor (

-cryptoxanthin).

Assay 1: Antioxidant Capacity (ORAC)

o Rationale: Apocarotenoids act as singlet oxygen quenchers.
e Method:
o Prepare

-citraurin stock in THF (Tetrahydrofuran).

o Dilute in phosphate buffer (pH 7.4) with 7% randomly methylated

-cyclodextrin (RMCD) to ensure solubility.

o Mix with fluorescein probe (10 nM).
o Add AAPH (peroxyl radical generator).
o Measure fluorescence decay (Ex 485nm / Em 520nm) over 60 min.

o Result: Calculate Trolox Equivalents.

Assay 2: Apoptosis Induction (Cancer Cell Line Model)

o Target Cells: AGS (Gastric Cancer) or HelLa cells.

¢ Rationale: Precursor
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-cryptoxanthin induces apoptosis via the p53/Bcl-2 axis.
-Citraurin is hypothesized to follow a similar mechanism due to the polyene chain.

e Protocol:

(¢]

Seed cells (5,000/well) in 96-well plates.

Treat with

[¢]

-citraurin (0.1 — 50 uM) for 24h/48h.

[e]

Viability: MTT or CCK-8 assay.

[e]

Mechanism Check (Western Blot): Lysate cells and probe for:
» Bcl-2 (Anti-apoptotic)
Expected Decrease.
» Bax (Pro-apoptotic)
Expected Increase.
» Cleaved Caspase-3
Expected Increase.

Visualizing the Workflow & Mechanism

Diagram 1: Extraction & Biosynthetic Logic This diagram connects the biological origin of the
molecule to the extraction logic.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Biosynthesis in Citrus Flavedo (Peel)

Beta-Cryptoxanthin (C40)

Substrate

Enzyme: CCD4b1
(Active at <20°C)

Beta-Citraurin (C30) Beta-lonone (C10)
(Red Pigment) (Volatile Aroma)

arget Extraction

Extractio$ Protocol

Solvent Mix:
Hexane:Ether:IPA (7:3:1)

l

Saponification
(Remove Esters/Chlorophyll)

HPLC Purification

(C30 Column)

Click to download full resolution via product page

Caption: Biosynthetic pathway of

-citraurin from

-cryptoxanthin and the corresponding extraction workflow.
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Diagram 2: Hypothesized Mechanism of Action Based on structural homology to bioactive
apocarotenoids.
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Caption: Hypothesized cellular mechanisms: ROS scavenging and modulation of
apoptotic/inflammatory pathways.

Stability & Formulation Challenges
Challenge: Like all carotenoids,

-citraurin is susceptible to oxidation, isomerization (trans
cis), and photodegradation. Solution:

o Storage: Store purified extracts at -80°C under Argon.

e Formulation: Encapsulation in nano-emulsions or liposomes is recommended for
nutraceutical delivery.

o Protocol: Dissolve
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-citraurin in corn oil, mix with aqueous phase (Tween 80), and high-pressure homogenize
(100 MPa) to create stable micelles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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